Cas no 947304-23-6 ((R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate
• CAS No: 947304-23-6
• MF: C₁₈H₂₈N₂O₃
• MW: 320.43
• CID: 5093076
• Update Time: 2025-10-30

(R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-[[2-(2-methoxyphenyl)ethyl]amino]-, 1,1-dimethylethyl ester, (3R)-

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(21)20-12-10-15(13-20)19-11-9-14-7-5-6-8-16(14)22-4/h5-8,15,19H,9-13H2,1-4H3/t15-/m1/s1
• InChI Key： OHHKZDFUTRHVLP-OAHLLOKOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](NCCC2=CC=CC=C2OC)C1

Additional information on (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate

Recent Advances in the Study of (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate (CAS: 947304-23-6)

The compound (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate (CAS: 947304-23-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the pyrrolidine ring and the methoxyphenethylamino moiety, make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, to obtain high-purity samples of this compound, which is crucial for subsequent biological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate exhibits promising interactions with specific receptors and enzymes. For instance, it has shown moderate affinity for certain G protein-coupled receptors (GPCRs), which are often implicated in neurological and cardiovascular disorders. Additionally, its potential as a modulator of enzyme activity has been explored, with particular interest in its effects on kinases and phosphatases involved in signal transduction pathways.

One of the most notable advancements in the study of this compound is its application in the development of central nervous system (CNS) therapeutics. Recent preclinical studies have investigated its ability to cross the blood-brain barrier (BBB) and its pharmacokinetic properties. These studies suggest that (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate could serve as a lead compound for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its neuroprotective effects and low toxicity profile.

Furthermore, the compound's potential in oncology research has also been explored. Researchers have synthesized derivatives of (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate and evaluated their efficacy against various cancer cell lines. Early results indicate that certain derivatives exhibit selective cytotoxicity towards cancer cells while sparing normal cells, suggesting a possible role in targeted cancer therapy. Mechanistic studies are ongoing to elucidate the precise molecular targets and pathways involved.

In conclusion, (R)-tert-butyl 3-(2-methoxyphenethylamino)pyrrolidine-1-carboxylate (CAS: 947304-23-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research efforts are expected to further unravel its potential, particularly in the areas of CNS disorders and oncology. The integration of computational modeling and high-throughput screening techniques will likely accelerate the discovery of novel derivatives with enhanced biological activity and improved pharmacokinetic properties.